Cas no 1916-63-8 (3H-Phenoxazin-3-one)

3H-Phenoxazin-3-one structure
3H-Phenoxazin-3-one structure
Product Name:3H-Phenoxazin-3-one
CAS No:1916-63-8
MF:C12H7NO2
MW:197.189482927322
CID:217669
PubChem ID:114834
Update Time:2025-04-19

3H-Phenoxazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenoxazin-3-one
    • phenoxazin-3-one
    • phenoxazinone
    • Phenoxazone
    • DTXSID20172692
    • SCHEMBL8067
    • 1916-63-8
    • UOMHBFAJZRZNQD-UHFFFAOYSA-N
    • CHEMBL147062
    • NS00125738
    • Inchi: 1S/C12H7NO2/c14-8-5-6-10-12(7-8)15-11-4-2-1-3-9(11)13-10/h1-7H
    • InChI Key: UOMHBFAJZRZNQD-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2N=C2C=CC(C=C12)=O

Computed Properties

  • Exact Mass: 197.04771
  • Monoisotopic Mass: 197.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
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